Benzoic Acid-d5 Ethyl Ester
Benzoic Acid-d5 Ethyl Ester
Brand Name:
Vulcanchem
CAS No.:
54354-03-9
VCID:
VC0141757
InChI:
InChI=1S/C9H10O2/c1-2-11-9(10)8-6-4-3-5-7-8/h3-7H,2H2,1H3/i3D,4D,5D,6D,7D
SMILES:
CCOC(=O)C1=CC=CC=C1
Molecular Formula:
C9H10O2
Molecular Weight:
155.2 g/mol
Benzoic Acid-d5 Ethyl Ester
CAS No.: 54354-03-9
Reference Standards
VCID: VC0141757
Molecular Formula: C9H10O2
Molecular Weight: 155.2 g/mol
| CAS No. | 54354-03-9 |
|---|---|
| Product Name | Benzoic Acid-d5 Ethyl Ester |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 155.2 g/mol |
| IUPAC Name | ethyl 2,3,4,5,6-pentadeuteriobenzoate |
| Standard InChI | InChI=1S/C9H10O2/c1-2-11-9(10)8-6-4-3-5-7-8/h3-7H,2H2,1H3/i3D,4D,5D,6D,7D |
| Standard InChIKey | MTZQAGJQAFMTAQ-DKFMXDSJSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])C(=O)OCC)[2H])[2H] |
| SMILES | CCOC(=O)C1=CC=CC=C1 |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1 |
| Synonyms | Ethyl Benzenecarboxylate-d5; Ethyl Benzoate-d5; NSC 8884-d5 |
| PubChem Compound | 12201047 |
| Last Modified | Nov 11 2021 |
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